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Compound of Interest

Compound Name: Jmv 179

CAS No.: 119386-87-7

Cat. No.: B1672975

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Jmv 179 (CAS No. 119386-87-7), a

cholecystokinin receptor antagonist, was publicly available at the time of this writing. The

following guidelines are based on general laboratory safety principles for handling potent,

novel, or poorly characterized chemical compounds. Researchers must perform a risk

assessment and consult their institution's environmental health and safety department before

handling this substance.

Jmv 179 is a specialized research chemical, and as such, requires careful handling to

minimize exposure and ensure a safe laboratory environment. The following information

provides essential guidance on personal protective equipment, disposal, and operational

procedures.

Personal Protective Equipment (PPE)
Given the unknown specific hazards of Jmv 179, a cautious approach to personal protective

equipment is warranted. The following table summarizes the recommended PPE for handling

this compound.
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Protection Type Recommended Equipment Purpose

Eye Protection
Chemical splash goggles and

a face shield

Protects against splashes,

sprays, and airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat, and

closed-toe shoes

Prevents skin contact with the

substance.

Respiratory Protection
A properly fitted respirator

(e.g., N95 or higher)

Minimizes the risk of inhaling

airborne particles of the

compound.

Body Protection A disposable gown or apron

Provides an additional layer of

protection for clothing and

skin.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of Jmv 179 is critical for laboratory

safety and compliance.

Operational Plan
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Step Procedure Key Considerations

1. Preparation

Work in a well-ventilated area,

preferably within a chemical

fume hood.

Ensure all necessary PPE is

worn correctly before handling

the substance.

2. Handling

Use appropriate tools (e.g.,

spatulas, forceps) to handle

the solid compound.

Avoid creating dust. If

dissolving, add solvent slowly

to the solid.

3. Storage

Store in a clearly labeled,

tightly sealed container in a

cool, dry, and dark place.

Follow any specific storage

temperature recommendations

if available.

4. Spill Cleanup

In case of a spill, evacuate the

immediate area and follow

your institution's spill cleanup

protocol for potent compounds.

Do not attempt to clean up a

large spill without proper

training and equipment.

Disposal Plan
Waste Type Disposal Method Regulatory Compliance

Solid Waste

Collect in a designated,

labeled waste container for

chemical waste.

Dispose of as hazardous

chemical waste through your

institution's environmental

health and safety program.

Liquid Waste

Collect in a designated,

labeled waste container for

chemical waste.

Do not pour down the drain.

Dispose of as hazardous

chemical waste.

Contaminated PPE

Dispose of in a designated

waste container for chemically

contaminated items.

Follow your institution's

guidelines for the disposal of

contaminated PPE.

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of Jmv 179 in a

laboratory setting.
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Safe Handling Workflow for Jmv 179

Preparation
- Don PPE

- Prepare work area (fume hood)

Handling
- Weigh/measure Jmv 179

- Perform experiment

Storage
- Seal container

- Store appropriately

Waste Collection
- Segregate waste types

Decontamination
- Clean work area

- Remove PPE

Disposal
- Transfer waste to central collection

Click to download full resolution via product page

Safe handling workflow for Jmv 179.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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